Cas no 100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-)
![2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- structure](https://www.kuujia.com/scimg/cas/100447-44-7x300.png)
100447-44-7 structure
Product Name:2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
CAS No:100447-44-7
Molecular Formula:C21H25N3O3S
Molecular Weight:399.5065
CID:141113
PubChem ID:424755
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-
- 3-[1-[3-(benzenesulfonyl)propyl]piperidin-4-yl]-1H-benzimidazol-2-one
- 1-1-(3-Phenylsulfonylpropyl)-4-piperidyl-2-benzimidazolinone
- 2-Benzimidazolinone, 1-(1-(3-phenylsulfonylpropyl)-4-piperidyl)-
- AC1L9OID
- LS-33257
- NSC167873
- NSC-167873
- 100447-44-7
- DTXSID20143286
-
- InChIKey: MCDSSYMWAOLDCH-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H25N3O3S/c25-21-22-19-9-4-5-10-20(19)24(21)17-11-14-23(15-12-17)13-6-16-28(26,27)18-7-2-1-3-8-18/h1-5,7-10,17H,6,11-16H2,(H,22,25)
- SMILES: C1(S(CCCN2CCC(N3C4C=CC=CC=4NC3=O)CC2)(=O)=O)C=CC=CC=1
Computed Properties
- Exact Mass: 399.16185
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Monoisotopic Mass: 399.162
- Heavy Atom Count: 28
- Complexity: 634
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- LogP: 3.84920
- PSA: 69.72
- Refractive Index: 1.614
- Density: 1.274
2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]- Related Literature
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Zhengwen Yang,Yinshan Jiang,Li xin Yu,Bo Wen,Fangfei Li,Shemmei Sun,Tianyi Hou J. Mater. Chem., 2005,15, 1807-1811
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Benjamin J. Frogley,Anthony F. Hill,Steven S. Welsh Chem. Commun., 2021,57, 13353-13356
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Tomoharu Kataoka,Yasunori Tsukahara,Yasuchika Hasegawa,Yuji Wada Chem. Commun., 2005, 6038-6040
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Wenzhi Ji,Chen-Long Li,Hui Chen,Zhi-Xiang Yu,Xuebin Liao Chem. Commun., 2019,55, 12012-12015
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Hao Jiang,Jin-Ku Liu,Jian-Dong Wang,Yi Lu,Xiao-Hong Yang CrystEngComm, 2015,17, 5511-5521
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Sabine Richert,Ilya Kuprov,Martin D. Peeks,Elizaveta A. Suturina,Jonathan Cremers,Harry L. Anderson,Christiane R. Timmel Phys. Chem. Chem. Phys., 2017,19, 16057-16061
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Thomas Barral,Paul Estevenon,Yann Chanteau,Denis Menut,Eleonore Welcomme,Stephanie Szenknect,Philippe Moisy,Nicolas Dacheux Dalton Trans., 2023,52, 10023-10037
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Stefan P. Tarnawsky,Alexander F. Palazzo Mol. BioSyst., 2012,8, 2527-2530
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10. Back cover
100447-44-7 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-[3-(phenylsulfonyl)propyl]-4-piperidinyl]-) Related Products
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